![molecular formula C22H25ClN2O3 B2951148 2-(2-chlorophenyl)-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)acetamide CAS No. 1235261-07-0](/img/structure/B2951148.png)
2-(2-chlorophenyl)-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-chlorophenyl)-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)acetamide, also known as ML277, is a small molecule compound that has been identified as a potential therapeutic target for various diseases.
Scientific Research Applications
2-(2-chlorophenyl)-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)acetamide has been identified as a potential therapeutic target for various diseases, including epilepsy, neuropathic pain, and cardiac arrhythmias. It has been shown to selectively inhibit the activity of the voltage-gated potassium channel Kv7.2/7.3, which is involved in regulating neuronal excitability and cardiac repolarization.
Mechanism of Action
2-(2-chlorophenyl)-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)acetamide selectively targets the Kv7.2/7.3 potassium channel by binding to a specific site on the channel protein. This binding results in a reduction in potassium ion conductance, leading to a decrease in neuronal excitability and cardiac repolarization.
Biochemical and Physiological Effects:
The inhibition of Kv7.2/7.3 by this compound has been shown to have several biochemical and physiological effects. In neurons, it reduces the firing rate and increases the threshold for action potential generation, leading to a decrease in neuronal excitability. In cardiac cells, it prolongs the action potential duration and increases the refractory period, which can prevent arrhythmias.
Advantages and Limitations for Lab Experiments
One advantage of 2-(2-chlorophenyl)-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)acetamide is its selectivity for the Kv7.2/7.3 potassium channel, which allows for specific modulation of neuronal and cardiac activity. However, its potency and efficacy may vary depending on the experimental conditions, and it may have off-target effects at higher concentrations.
Future Directions
Future research on 2-(2-chlorophenyl)-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)acetamide should focus on its potential therapeutic applications in various diseases, as well as its pharmacokinetics and toxicity in vivo. It may also be useful to investigate the effects of this compound on other potassium channels and ion channels, as well as its interactions with other drugs and compounds. Finally, the development of more potent and specific Kv7.2/7.3 inhibitors may have important clinical implications for the treatment of neurological and cardiac disorders.
Synthesis Methods
The synthesis of 2-(2-chlorophenyl)-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)acetamide involves several steps, including the preparation of 2-(2-chlorophenyl)acetic acid, the synthesis of 1-(2-phenoxyacetyl)piperidine-4-carboxylic acid, and the coupling of the two intermediates to form this compound. The process requires careful attention to detail and strict adherence to safety protocols.
properties
IUPAC Name |
2-(2-chlorophenyl)-N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25ClN2O3/c23-20-9-5-4-6-18(20)14-21(26)24-15-17-10-12-25(13-11-17)22(27)16-28-19-7-2-1-3-8-19/h1-9,17H,10-16H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAIADTAQRJVUOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CC2=CC=CC=C2Cl)C(=O)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.